Cas no 893749-50-3 (1-(3,4-dimethylphenyl)-3-methylpiperazine)

• Product Name: 1-(3,4-dimethylphenyl)-3-methylpiperazine
• CAS No: 893749-50-3
• CID: 4664190
• Update Time: 2025-05-26

1-(3,4-dimethylphenyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIMETHYLPHENYL)-3-METHYLPIPERAZINE
• 1-(3,4-dimethylphenyl)-3-methylpiperazine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3,4-dimethylphenyl)-3-methylpiperazine

Recent Advances in the Study of 1-(3,4-dimethylphenyl)-3-methylpiperazine (CAS: 893749-50-3)

The compound 1-(3,4-dimethylphenyl)-3-methylpiperazine (CAS: 893749-50-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the compound's interaction with neurotransmitter systems. Preliminary studies suggest that 1-(3,4-dimethylphenyl)-3-methylpiperazine exhibits affinity for serotonin and dopamine receptors, making it a potential candidate for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as molecular docking and in vitro binding assays to characterize its receptor binding profile. These studies have provided valuable insights into the compound's selectivity and potency, which are critical for its further development as a therapeutic agent.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. Preclinical studies have demonstrated that 1-(3,4-dimethylphenyl)-3-methylpiperazine exhibits cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. The mechanism underlying this activity appears to involve the inhibition of key signaling pathways that promote tumor growth and survival. These findings have spurred interest in further evaluating the compound's efficacy and safety in animal models, with the ultimate goal of advancing it to clinical trials.

Another noteworthy development is the synthesis of novel derivatives of 1-(3,4-dimethylphenyl)-3-methylpiperazine. Researchers have modified the core structure to enhance its pharmacological properties, such as improving bioavailability and reducing off-target effects. Structure-activity relationship (SAR) studies have been instrumental in guiding these modifications, leading to the identification of several promising candidates with improved therapeutic profiles. These derivatives are currently undergoing rigorous testing to assess their potential as next-generation therapeutics.

Despite these advancements, challenges remain in the development of 1-(3,4-dimethylphenyl)-3-methylpiperazine as a viable drug candidate. Issues such as metabolic stability, toxicity, and formulation need to be addressed to ensure its successful translation from the laboratory to the clinic. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties, as well as exploring novel delivery systems to enhance its therapeutic efficacy.

In conclusion, the recent research on 1-(3,4-dimethylphenyl)-3-methylpiperazine (CAS: 893749-50-3) underscores its potential as a versatile molecule with applications in neurology, oncology, and beyond. The insights gained from these studies not only advance our understanding of its biological activities but also pave the way for the development of innovative therapeutics. Future research efforts should continue to explore its mechanisms of action, optimize its pharmacological properties, and evaluate its clinical potential to fully realize its therapeutic benefits.